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Compound of Interest

Compound Name: 3-Chloro-6-isopropoxypyridazine

Cat. No.: B1361637

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Chloro-6-isopropoxypyridazine was
publicly available at the time of this writing. The following guidance is based on the chemical
structure and general best practices for the disposal of chlorinated heterocyclic compounds.
This information is intended for researchers, scientists, and drug development professionals
and should not be considered a substitute for a formal hazardous waste assessment. Always
consult with your institution's Environmental Health and Safety (EHS) department and a
licensed hazardous waste disposal company before handling and disposing of this chemical.

Essential Safety and Logistical Information

Due to its chlorinated pyridazine structure, 3-Chloro-6-isopropoxypyridazine should be
handled as a hazardous chemical. Proper personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. All
handling and preparation for disposal should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Quantitative Data Summary

While specific hazard data for 3-Chloro-6-isopropoxypyridazine is not readily available, the
following table summarizes its known physical properties. This information is critical for proper
storage and containment prior to disposal.
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Property Value Citation
Melting Point 80-83 °C [1112]
Boiling Point (Predicted) 295.2 +20.0 °C [1][2]
Density (Predicted) 1.188 + 0.06 g/cm?3 [11[2]
Appearance White to yellow solid [1112]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the proper disposal of 3-Chloro-6-
isopropoxypyridazine.

1. Waste Characterization and Segregation:
» Classify 3-Chloro-6-isopropoxypyridazine waste as "chlorinated organic waste."[3]

» Do not mix this waste with non-halogenated solvents or other waste streams to avoid
complex and costly disposal procedures.[3]

» Keep this waste separate from incompatible materials such as strong oxidizing agents.
2. Container Selection and Labeling:

o Select a chemically compatible and leak-proof container with a secure lid. High-density
polyethylene (HDPE) or glass containers are generally suitable.

e The container must be clearly labeled as "Hazardous Waste."

e The label must include the full chemical name, "3-Chloro-6-isopropoxypyridazine,” and
any other components in the waste mixture with their approximate percentages.

3. Waste Accumulation and Storage:
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Store the sealed waste container in a designated and well-ventilated hazardous waste
accumulation area.

Ensure the storage area has secondary containment to capture any potential leaks.[3]

Keep the container closed except when adding waste.

. Spill and Contamination Cleanup:

In the event of a spill, absorb the material with an inert absorbent such as vermiculite or
sand.

Collect the contaminated absorbent and any other contaminated materials (e.g., gloves,
paper towels) and place them in a sealed container for disposal as hazardous waste.

Do not allow the chemical to enter drains or waterways.

. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for a pickup.

Provide all necessary documentation, including the waste characterization, to the EHS
department or the licensed hazardous waste disposal company.

. Disposal of Empty Containers:

To be considered "empty,” a container must be thoroughly drained of its contents.

The first rinse of the container with a suitable solvent must be collected and disposed of as
hazardous waste.[4]

For containers that held highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[4]

After proper rinsing, deface the original label and dispose of the container according to your
institution's guidelines for non-hazardous laboratory glass or plastic.
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Mandatory Visualization: Disposal Decision
Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Chloro-6-

isopropoxypyridazine.
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Caption: Disposal decision workflow for 3-Chloro-6-isopropoxypyridazine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1361637?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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